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An In-Depth Technical Guide to 2-Bromo-5-methoxyaniline Hydrochloride: Structure,

Synthesis, and Applications

Introduction
2-Bromo-5-methoxyaniline hydrochloride is a significant chemical intermediate, playing a

crucial role as a building block in the synthesis of a wide array of complex organic molecules.

Its structure, featuring a benzene ring substituted with bromo, methoxy, and amino groups,

provides a versatile scaffold for constructing pharmacologically active compounds and

advanced materials.[1] This guide offers a comprehensive overview of 2-Bromo-5-
methoxyaniline hydrochloride, detailing its chemical structure, properties, a validated

synthesis protocol, and its applications in drug discovery and materials science, designed for

researchers, scientists, and professionals in drug development.

Chemical Structure and Physicochemical Properties
2-Bromo-5-methoxyaniline is an aromatic amine with a bromine atom at position 2 and a

methoxy group at position 5 relative to the amino group.[1] The hydrochloride salt is formed by

the protonation of the amino group with hydrochloric acid. This salt form often enhances the

compound's stability and handling characteristics.
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Structure of 2-Bromo-5-methoxyaniline: 

Image Source: PubChem CID 793016.[2]

The key physicochemical properties of 2-Bromo-5-methoxyaniline and its hydrochloride salt are

summarized in the table below.
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Property Value Source

IUPAC Name 2-bromo-5-methoxyaniline PubChem[2]

Synonyms
3-amino-4-bromoanisole, 6-

Bromo-m-anisidine
ChemicalBook[3][4]

CAS Number 59557-92-5 (free base) PubChem[2]

129968-11-2 (hydrochloride

salt)
ChemicalBook[5]

Molecular Formula C₇H₈BrNO (free base) PubChem[2]

C₇H₉BrClNO (hydrochloride

salt)
ChemicalBook[5]

Molecular Weight 202.05 g/mol (free base) PubChem[2]

238.51 g/mol (hydrochloride

salt)
ChemicalBook[5]

Appearance
White to light brown crystalline

powder
ChemBK, Parchem[4][6]

Melting Point 189-190 °C Chemos GmbH, ChemBK[4][7]

Boiling Point 280.1±20.0 °C at 760 mmHg Chemos GmbH[7]

Solubility

Soluble in organic solvents like

ethanol, methanol, and

dichloromethane; insoluble in

water.

ChemBK[3]

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.

Sigma-Aldrich

Synthesis of 2-Bromo-5-methoxyaniline
A common and efficient method for the synthesis of 2-Bromo-5-methoxyaniline involves the

reduction of a nitro-aromatic precursor, 4-Bromo-3-nitroanisole. This reaction is a classic

example of nitro group reduction, a fundamental transformation in organic synthesis.
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Causality of Experimental Choices
The chosen synthetic route leverages the selective reduction of a nitro group in the presence of

other functional groups (bromo and methoxy).

Choice of Reducing Agent: A combination of iron powder and ammonium chloride in an

ethanol/water solvent system is employed. Iron is a cost-effective and chemoselective

reducing agent for nitroarenes. The reaction proceeds via single electron transfers from the

iron surface.

Role of Ammonium Chloride: Ammonium chloride acts as a mild proton source and an

electrolyte, facilitating the reaction and preventing the formation of a passivating layer of iron

oxides on the metal surface. This ensures the reaction proceeds to completion.

Solvent System: The ethanol/water mixture is used to dissolve both the organic substrate (4-

Bromo-3-nitroanisole) and the inorganic reagents (ammonium chloride), creating a

homogenous reaction medium.

Experimental Protocol
The following is a step-by-step protocol for the synthesis of 2-Bromo-5-methoxyaniline from 4-

Bromo-3-nitroanisole.[8]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-

Bromo-3-nitroanisole (1 equivalent) in a mixture of ethanol and water.

Addition of Reagents: To this solution, add iron powder (5 equivalents) and ammonium

chloride (4 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for approximately 2 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, cool the reaction mixture and extract the product with a suitable

organic solvent, such as diethyl ether.

Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure to yield 2-Bromo-5-methoxyaniline. Further purification

can be achieved by column chromatography if necessary.
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Synthesis Workflow Diagram
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Caption: Synthesis of 2-Bromo-5-methoxyaniline from 4-Bromo-3-nitroanisole.

Applications in Research and Drug Development
2-Bromo-5-methoxyaniline hydrochloride is a valuable precursor in the synthesis of various

high-value molecules due to its reactive sites that allow for further chemical modifications.

Pharmaceutical Intermediates: It is a key intermediate in the development of epidermal

growth factor receptor (EGFR) inhibitors, which are a class of targeted cancer therapies.[9]

[10] The compound also serves as a starting material for the synthesis of melatonergic

ligands and urolithin derivatives, which have potential applications in treating sleep disorders

and inflammatory diseases, respectively.[8][9]

OLED Materials: In the field of materials science, 2-Bromo-5-methoxyaniline is used as an

intermediate for creating organic light-emitting diode (OLED) materials for advanced display

technologies.[8][9][10]

Analytical Characterization
The identity and purity of 2-Bromo-5-methoxyaniline and its hydrochloride salt are typically

confirmed using a range of standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the chemical structure and confirm the positions of the substituents on the aromatic ring.
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Mass Spectrometry (MS): Techniques like LC-MS (Liquid Chromatography-Mass

Spectrometry) are employed to determine the molecular weight and fragmentation pattern of

the compound.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

assessing the purity of the compound.

Safety and Handling
2-Bromo-5-methoxyaniline hydrochloride should be handled with care in a laboratory

setting, following standard safety protocols.

Hazard Identification
The compound is classified with the following GHS hazard statements.[2][11]

Hazard Code Statement GHS Class

H302 Harmful if swallowed
Acute Toxicity, Oral (Category

4)

H315 Causes skin irritation Skin Irritation (Category 2)

H319 Causes serious eye irritation Eye Irritation (Category 2)

H335 May cause respiratory irritation

Specific Target Organ Toxicity

— Single Exposure (Category

3)

Safe Handling and Storage
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[7] Work should be conducted in a well-

ventilated area or a chemical fume hood.[7]

Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place,

under an inert atmosphere to prevent degradation.[12]
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First Aid: In case of skin contact, wash immediately with plenty of soap and water.[5] For eye

contact, rinse cautiously with water for several minutes.[5] If inhaled, move the person to

fresh air.[5] If swallowed, rinse the mouth with water and seek immediate medical attention.

[5][7]
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Caption: Recommended workflow for the safe handling of 2-Bromo-5-methoxyaniline HCl.

Conclusion
2-Bromo-5-methoxyaniline hydrochloride is a fundamentally important building block in

modern organic synthesis. Its versatile structure allows for the creation of a diverse range of

molecules with significant applications in pharmaceuticals and material science. A thorough
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understanding of its properties, synthesis, and safe handling procedures is essential for

researchers and scientists working with this compound. The protocols and information

presented in this guide provide a solid foundation for its effective and safe utilization in a

research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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